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Compound of Interest

Compound Name: Mefenidramium metilsulfate

Cat. No.: B048653

A thorough review of publicly available scientific literature and chemical databases reveals a
significant lack of reproducible data for Mefenidramium metilsulfate, a topical antihistamine.
This absence of published experimental studies, including synthesis protocols, quantitative
performance data, and detailed mechanistic pathways, prevents the creation of a
comprehensive guide comparing its performance to other alternatives. While the compound is
identified as the active ingredient in certain topical preparations for itching, the underlying
scientific evidence to support a detailed, data-driven comparison is not accessible in the public
domain.

Mefenidramium metilsulfate is chemically identified as (2-
(Diphenylmethoxy)ethyl)trimethylammonium methyl sulfate.[1] It is classified as a topical
antihistamine, suggesting its mechanism of action involves blocking histamine receptors in the
skin to reduce itching and inflammation.[2] However, specific studies detailing its binding
affinity, efficacy in validated models, or comparative performance against other antihistamines
are not readily available.

Chemical Identity of Mefenidramium Metilsulfate
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Identifier Value Source
2-

IUPAC Name benzhydryloxyethyl(trimethylla  PubChem][3][4]
zanium;methyl sulfate

CAS Number 4858-60-0 PubChem[3][4]

Molecular Formula C19H27NO5S PubChem|[3][4]

Molecular Weight 381.5 g/mol PubChem][3]
Mefenidramium methylsulfate,

Synonyms PubChem, LookChem][3][4][5]

Metilsulfato de mefenidramio

General Experimental Protocols for Topical

Antihistamines

In the absence of specific published protocols for Mefenidramium metilsulfate, a generalized

workflow for the evaluation of a novel topical anti-pruritic (anti-itch) agent is described below.

This workflow represents a typical path for preclinical and clinical evaluation.
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Generalized workflow for the development of a topical anti-pruritic drug.
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Generalized Signaling Pathway for H1
Antihistamines

Mefenidramium metilsulfate is categorized as a local antihistamine.[2] The primary
mechanism of action for H1 antihistamines involves the competitive antagonism of the
histamine H1 receptor. The following diagram illustrates this general pathway. It is important to
note that this is a representative diagram for the class of H1 antihistamines and has not been
specifically validated for Mefenidramium metilsulfate.
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Generalized signaling pathway for a histamine H1 receptor antagonist.
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In conclusion, while Mefenidramium metilsulfate is a known chemical entity used in topical
formulations, the lack of accessible, peer-reviewed data on its performance, reproducibility, and
specific molecular interactions makes a detailed comparative analysis impossible at this time.
For researchers and drug development professionals, this highlights a gap in the scientific
literature concerning an established compound. Further studies would be required to generate
the necessary data for a robust comparison with alternative therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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